Cas no 2138287-49-5 (1-bromo-5,7-dimethylspiro2.5octane)

• Product Name: 1-bromo-5,7-dimethylspiro2.5octane
• CAS No: 2138287-49-5
• MF: C₁₀H₁₇Br
• MW: 217.145982503891
• CID: 5834809
• PubChem ID: 165470458
• Update Time: 2025-06-03

1-bromo-5,7-dimethylspiro2.5octane Chemical and Physical Properties

Names and Identifiers

• 1-bromo-5,7-dimethylspiro2.5octane
• 2138287-49-5
• 1-bromo-5,7-dimethylspiro[2.5]octane
• EN300-1085313

• Inchi： 1S/C10H17Br/c1-7-3-8(2)5-10(4-7)6-9(10)11/h7-9H,3-6H2,1-2H3
• InChI Key： SYCLIKCCPWSGJT-UHFFFAOYSA-N
• SMILES： BrC1CC21CC(C)CC(C)C2

Computed Properties

• Exact Mass: 216.05136g/mol
• Monoisotopic Mass: 216.05136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 0Ų

Additional information on 1-bromo-5,7-dimethylspiro2.5octane

1-Bromo-5,7-Dimethylspiro[2.5]Octane: A Comprehensive Overview

1-Bromo-5,7-Dimethylspiro[2.5]Octane, also known by its CAS number 2138287-49-5, is a unique organic compound that has garnered significant attention in the field of organic chemistry and materials science. This compound belongs to the spiro compounds family, which are characterized by the presence of two rings joined by a single atom, typically carbon. The spiro structure in this compound is formed between a cyclopropane and a cyclopentane ring system, creating a highly rigid and strained molecular framework. The presence of bromine at the 1-position and methyl groups at the 5 and 7 positions further adds complexity to its structure, making it an interesting subject for both theoretical and applied research.

The synthesis of 1-Bromo-5,7-Dimethylspiro[2.5]Octane involves a series of intricate organic reactions, including ring-closing metathesis and bromination. Recent advancements in catalytic processes have enabled chemists to achieve higher yields and better control over the stereochemistry of the product. This has been particularly beneficial for applications where precise molecular geometry is critical, such as in drug design and polymer synthesis.

One of the most promising areas of research involving 1-Bromo-5,7-Dimethylspiro[2.5]Octane is its application in drug discovery. The compound's spiro structure provides a unique platform for exploring novel bioactive molecules. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and antioxidant properties, making them potential candidates for treating chronic diseases such as arthritis and neurodegenerative disorders.

In addition to its pharmaceutical applications, 1-Bromo-5,7-Dimethylspiro[2.5]Octane has also found utility in materials science. Its rigid structure makes it an ideal building block for constructing advanced materials with tailored mechanical and electronic properties. Researchers have successfully incorporated this compound into polymer networks, resulting in materials with enhanced thermal stability and mechanical strength.

The study of 1-Bromo-5,7-Dimethylspiro[2.5]Octane has also shed light on fundamental aspects of organic chemistry. For example, its reactivity under various conditions has provided insights into the behavior of strained ring systems. Recent computational studies have revealed that the strain energy within the spiro system plays a crucial role in determining the compound's reactivity and stability.

In conclusion, 1-Bromo-5,7-Dimethylspiro[2.5]Octane is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers in organic chemistry, pharmacology, and materials science. As ongoing research continues to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow further.